![molecular formula C14H17NO3 B1383174 Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate CAS No. 1823862-50-5](/img/structure/B1383174.png)
Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate
Overview
Description
“Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate” is a chemical compound with the CAS Number: 1823862-50-5 . It has a molecular weight of 247.29 and its IUPAC name is benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate . The compound is in the form of a pale-yellow to yellow-brown liquid .
Molecular Structure Analysis
The InChI code for “Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate” is 1S/C14H17NO3/c16-13(18-8-12-4-2-1-3-5-12)15-7-6-14(9-15)10-17-11-14/h1-5H,6-11H2 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate” is a pale-yellow to yellow-brown liquid . It has a molecular weight of 247.29 .Scientific Research Applications
Application in Epidermal Growth Factor Receptor (EGFR) Inhibitory Activities
- Summary of the Application : Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate is involved in the preparation of azaspirocycle or azetidine substituted 4-anilinoquinazoline derivatives . These derivatives exhibit epidermal growth factor receptor (EGFR) inhibitory activities .
- Summary of Results or Outcomes : The outcomes of these experiments are not detailed in the sources. However, the fact that these derivatives are stated to exhibit EGFR inhibitory activities suggests that they may have potential therapeutic applications in diseases where EGFR is overactive, such as certain types of cancer .
Safety And Hazards
properties
IUPAC Name |
benzyl 2-oxa-7-azaspiro[3.4]octane-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c16-13(18-8-12-4-2-1-3-5-12)15-7-6-14(9-15)10-17-11-14/h1-5H,6-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBFOOYUUIJXKCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC12COC2)C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2-oxa-6-azaspiro[3.4]octane-6-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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